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Compound of Interest

Compound Name: 1,2-Benzenediol, 3-phenoxy-

CAS No.: 52995-00-3

Cat. No.: B13802922

Get Quote

Part 1: Executive Safety Directive (The "Why")
As researchers, we often underestimate catechol derivatives because they appear structurally

simple. This is a critical error. 1,2-Benzenediol, 3-phenoxy- combines the systemic toxicity of

the catechol backbone with the lipophilicity of a phenoxy group.

The Mechanism of Danger:

Enhanced Absorption: The phenoxy substituent increases the molecule's lipid solubility

compared to unsubstituted catechol. This facilitates rapid dermal absorption, bypassing the

skin's natural barrier.

Systemic Toxicity: Once absorbed, catechol moieties can act as sensitizers and potential

mutagens. They interfere with enzymatic processes (e.g., COMT inhibition) and can induce

oxidative stress.

Local Corrosivity: Like all catechols, this compound is a severe eye irritant and can cause

permanent corneal damage upon contact.
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Operational Rule: Treat this substance as Toxic by Dermal Contact and Inhalation. Standard

"splash protection" is insufficient; permeation-resistant barriers are required.

Part 2: Personal Protective Equipment (PPE)
Specifications[1]
The following PPE protocols are non-negotiable for handling >10mg of substance.

Hand Protection Strategy (Barrier Integrity)
Standard thin nitrile exam gloves (4 mil) provide insufficient breakthrough time for phenolic

compounds.

Parameter Requirement Scientific Rationale

Primary Layer
Laminate Film (e.g., Silver

Shield / Ansell Barrier)

Phenolic compounds permeate

nitrile rubbers over time.

Laminate film offers >480 min

breakthrough protection.

Secondary Layer Nitrile (minimum 5 mil)

Worn over the laminate glove

to provide dexterity and

mechanical protection, as

laminate is loose-fitting.

Inspection Inflation Test

Check for pinholes before

donning. Phenols numb the

skin, meaning you may not feel

a chemical burn developing.

Respiratory Protection
Inhalation of dust or aerosols delivers the toxin directly to the bloodstream.

Solid Handling (Weighing/Transfer): Work inside a certified Chemical Fume Hood.

Outside Hood (Emergency/Spill): Minimum N95 (NIOSH) or P2 (EN 149) particulate

respirator.
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Solution Preparation: If heating or aerosolizing, use a half-face respirator with Organic

Vapor/Acid Gas (OV/AG) + P100 cartridges.

Ocular & Body Defense[2][3][4][5]
Eyes:Chemical Splash Goggles (indirect venting). Safety glasses are prohibited because

they do not seal against dust or splashes that can wick around the lens.

Body: Chemical-resistant lab coat (buttoned to neck) + chemically resistant apron (Tychem

or PVC) if handling liquid solutions >100mL.

Part 3: Operational Workflow & Visualization
The following diagram outlines the logical flow for handling 3-phenoxycatechol, emphasizing

the "Stop/Go" decision points for safety.
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START: Risk Assessment
(Check Quantity & State)

PPE Verification
1. Laminate Liners
2. Splash Goggles

3. Fume Hood Check

Is Fume Hood
Functional?

STOP WORK
Contact EHS

No Flow

Weighing/Transfer
(Inside Hood Only)
Use Anti-Static Gun

Flow OK

Solvent Addition
(Avoid Halogenated Solvents
if possible to ease disposal)

Spill or Dust
Generation?

Decontamination
1. Wipe containers with EtOH

2. Dispose wipes as Haz Waste

No

EMERGENCY RESPONSE
1. Evacuate Hood Area

2. Absorb with Vermiculite

Yes

Doffing Protocol
1. Remove Outer Gloves

2. Remove Goggles
3. Remove Inner Gloves (Peel)

Hygiene
Wash hands with soap/water
(Do NOT use Alcohol on skin)

Click to download full resolution via product page
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Figure 1: Decision-logic flowchart for safe handling of 3-phenoxycatechol, prioritizing

engineering controls (fume hood) and sequential decontamination.

Part 4: Emergency & Disposal Protocols
Emergency Response (Self-Validating Steps)

Skin Contact:

Immediate Action: Wash with copious amounts of soap and water for 15 minutes.[1][2][3]

Contraindication:Do NOT use ethanol or organic solvents on the skin. This will increase

the solubility of the phenoxy-catechol and drive it deeper into the dermis.

Eye Contact:

Flush immediately with water or saline for 15 minutes. Hold eyelids open. Seek immediate

ophthalmological monitoring (catechols cause delayed corneal clouding).

Spill Cleanup:

Do not dry sweep (creates dust).

Cover with vermiculite or sand.[4] Dampen slightly with water to suppress dust, then scoop

into a sealed container.

Waste Disposal
Segregate waste streams to prevent cross-reactivity.

Solid Waste: Label as "Toxic Solid, Organic (Phenolic)."

Liquid Waste: Segregate into "Non-Halogenated Organic" (unless halogenated solvents were

used).

Decontamination: Contaminated glassware should be soaked in a base bath

(KOH/Isopropanol) or triple-rinsed with solvent before washing, as catechols adhere strongly

to glass surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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